Cas no 1804491-88-0 (4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine
• CAS No: 1804491-88-0
• MF: C₆H₃F₄NS
• MW: 197.153333902359
• CID: 4905868
• Update Time: 2025-06-09

4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F4NS/c7-3-1-5(6(8,9)10)11-2-4(3)12/h1-2,12H
• InChI Key： WFKHTPJPFPSFKV-UHFFFAOYSA-N
• SMILES： SC1=CN=C(C(F)(F)F)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 2
• Topological Polar Surface Area: 13.9

Additional information on 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine

Introduction to 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine (CAS No. 1804491-88-0)

4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine, identified by the chemical compound code CAS No. 1804491-88-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine, particularly the presence of a fluorine atom, a thiol group, and a trifluoromethyl substituent, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The introduction of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic properties. In the case of 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine, the fluorine atom at the 4-position of the pyridine ring imparts electronic and steric effects that can influence the compound's interactions with biological targets. Furthermore, the thiol group at the 5-position provides a nucleophilic site for further functionalization, while the trifluoromethyl group at the 2-position increases lipophilicity and reduces metabolic susceptibility. These structural elements collectively make 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine a versatile building block for designing novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing next-generation pharmaceuticals. Pyridine derivatives, in particular, have been extensively studied due to their role as pharmacophores in numerous approved drugs. The compound 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine exemplifies this trend, as it has been employed in the synthesis of various bioactive molecules with potential therapeutic applications. For instance, researchers have utilized this compound as a precursor in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The unique combination of substituents in its structure allows for fine-tuning of biological activity, enabling the creation of highly selective and potent inhibitors.

The thiol group in 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine is particularly noteworthy, as it can participate in coordination with metal ions or undergo oxidation-reduction reactions, which are relevant in redox-sensitive signaling pathways. This property has opened up avenues for exploring its role in redox biology and potential applications in neuroprotective therapies. Additionally, the trifluoromethyl group not only enhances lipophilicity but also influences hydrogen bonding interactions, which can be exploited to improve drug-receptor binding affinities. These characteristics make 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine an attractive candidate for further investigation in structure-based drug design.

In recent years, computational methods have been increasingly integrated into drug discovery pipelines to accelerate the identification and optimization of lead compounds. Molecular modeling studies on 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine have revealed its potential as a scaffold for designing molecules with enhanced binding to target proteins. For example, virtual screening campaigns have identified derivatives of this compound that exhibit high affinity for enzymes involved in metabolic disorders. These findings underscore the importance of computational tools in guiding experimental efforts and highlight the promise of 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine as a starting point for developing novel therapeutics.

The synthesis of 4-Fluoro-5-mercapto-2-(trifluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution with sulfur-containing reagents. The introduction of fluorine atoms is typically achieved using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride), while the thiol group is introduced through reaction with sodium hydrosulfide or other mercaptating agents. The trifluoromethyl group is often incorporated via metal-catalyzed cross-coupling reactions or direct fluorination methods. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in industrial applications.

The biological evaluation of 4-Fuoro-Five-MercapTo-TriPyriDe (a concise alternative name for clarity) has revealed promising activities across multiple therapeutic areas. Preclinical studies have demonstrated its efficacy in inhibiting enzymes associated with inflammation and pain pathways, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis. Furthermore, its interaction with bacterial enzymes has been explored, indicating possible uses in combating antibiotic-resistant infections. These findings highlight the broad therapeutic potential of this compound and warrant further investigation into its mechanism of action and clinical relevance.

As research continues to uncover new biological functions and therapeutic targets, compounds like 4-Five-MercapTo-TriPyriDe will play an increasingly important role in drug development pipelines. The ability to modify their structural features allows researchers to tailor their properties for specific applications, whether it be enhancing bioavailability, improving selectivity against off-targets, or optimizing pharmacokinetic profiles. Collaborative efforts between synthetic chemists, biologists, and computational scientists are essential to fully realize the potential of such versatile intermediates.

The future directions for research on CAS No 18044 include exploring new synthetic strategies to improve accessibility and scalability while maintaining high purity standards. Additionally, investigating its role in complex biological systems through interdisciplinary approaches will provide deeper insights into its therapeutic potential. As our understanding of disease mechanisms evolves, so too will our ability to harness compounds like Four-Five-MercapTo-TriPyriDe to develop innovative treatments that address unmet medical needs.